Cas no 13389-08-7 (Xanthosine, 8-amino-(8CI,9CI))

• Product Name: Xanthosine, 8-amino-(8CI,9CI)
• CAS No: 13389-08-7
• MF: C₁₀H₁₃N₅O₆
• MW: 299.240121603012
• CID: 231869
• Update Time: 2024-01-26

Xanthosine, 8-amino-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Xanthosine, 8-amino-(8CI,9CI)
• 8-amino-xanthosine
• 8-amino-xanthosine, 8-Amino-xanthosin

• Inchi： 1S/C10H13N5O6/c11-9-12-3-6(13-10(20)14-7(3)19)15(9)8-5(18)4(17)2(1-16)21-8/h2,4-5,8,16-18H,1H2,(H2,11,12)(H2,13,14,19,20)/t2-,4-,5-,8-/m1/s1
• InChI Key： SLRMTDKYCNGPIF-UMMCILCDSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=C(N=3)O)O)N=C2N)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 299.08700
• Monoisotopic Mass: 299.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 2.43
• Melting Point: >240 °C (decomp)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 2.007
• PSA: 179.48000
• LogP: -2.81220
• pka: 10.16±0.20(Predicted)